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Compound of Interest

Compound Name: IPN60090

Cat. No.: B8118264

For Researchers, Scientists, and Drug Development Professionals

This document provides crucial safety protocols and logistical guidance for the handling and
disposal of IPN60090, a potent and selective glutaminase-1 (GLS-1) inhibitor currently in
clinical development for solid tumors.[1][2][3] Given the absence of a publicly available Safety
Data Sheet (SDS) for IPN60090, this guidance is based on its known physicochemical
properties, its mechanism of action as an antineoplastic agent, and established safety
protocols for handling hazardous research chemicals.

Core Safety Principles

IPN60090 is an orally active, small molecule inhibitor of GLS1, an enzyme crucial for the
proliferation of many cancer cells.[1][4] As with any potent, biologically active compound, it
should be handled with care to minimize exposure. The following personal protective
equipment (PPE) and handling procedures are mandatory.

Personal Protective Equipment (PPE)

A risk assessment should be conducted before handling IPN60090 to ensure that the
appropriate PPE is selected. The following table outlines the minimum recommended PPE.
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Operation

Required PPE

Notes

Weighing and preparing

solutions

- Nitrile gloves (double-gloving
recommended)- Safety glasses
with side shields or safety
goggles- Lab coat- Respiratory
protection (e.g., N95 respirator
or a powered air-purifying
respirator (PAPR) for highly
concentrated or aerosol-

generating procedures)

Perform in a chemical fume
hood or a ventilated balance

enclosure.

Cell culture and in vitro assays

- Nitrile gloves- Lab coat-

Safety glasses

All manipulations of cell
cultures treated with IPN60090
should be performed in a
biological safety cabinet
(BSC).

In vivo studies (animal

handling)

- Nitrile gloves- Lab coat or
disposable gown- Safety

glasses

Handle animals dosed with
IPN60090 in a ventilated cage
changing station or a BSC.
Animal waste should be

considered contaminated.

Waste disposal

- Nitrile gloves (double-gloving
recommended)- Lab coat-

Safety glasses or face shield

Follow specific waste disposal

procedures outlined below.

Operational Plans: Step-by-Step Guidance

 Inspection: Upon receipt, visually inspect the container for any damage or leaks.

o Storage: Store IPN60090 in a cool, dry, and well-ventilated area, away from incompatible

materials. The solid form is typically stable at room temperature, but always refer to the

supplier's recommendations. For solutions, follow the recommended storage conditions to

ensure stability.

 Solubility: IPN60090 is soluble in DMSO.[4]
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e Procedure:

o

Perform all weighing and solution preparation in a chemical fume hood.

[¢]

Use appropriate PPE as outlined in the table above.

[¢]

To prepare a stock solution, add the appropriate volume of solvent to the vial of IPN60090.

[e]

Cap the vial tightly and vortex or sonicate until the compound is fully dissolved.

o

Clearly label the stock solution with the compound name, concentration, solvent, date of
preparation, and your initials.

o Evacuate: Clear the area of all personnel.
o Ventilate: Ensure the area is well-ventilated.

o Contain: For small spills, absorb the material with an inert absorbent material (e.g.,
vermiculite, sand).

o Clean: Wearing appropriate PPE, carefully collect the absorbed material and place itin a
sealed container for hazardous waste disposal. Clean the spill area with a suitable detergent
and water.

o Report: Report the spill to your institution's Environmental Health and Safety (EHS)
department.

Disposal Plan

As IPN60090 is an antineoplastic agent, all waste generated must be treated as hazardous
chemical waste.[5]
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Waste Type Disposal Procedure

- Contaminated PPE (gloves, gowns, etc.):
Place in a designated hazardous waste
container lined with a yellow bag for "trace

Solid Waste chemotherapy waste."[6]- Unused solid
IPN60090: Dispose of as bulk chemotherapy
waste in a designated, clearly labeled

hazardous waste container (often black).[6]

- Aqueous solutions containing IPN60090:
Collect in a designated, sealed, and clearly
labeled hazardous waste container.- Organic
Liquid Waste solvent solutions (e.g., DMSO stocks): Collect in
a separate, compatible, and clearly labeled
hazardous waste container. Do not mix with

aqueous waste.

- Needles, syringes, etc., contaminated with

IPN60090: Dispose of in a puncture-resistant
Sharps ) N )

sharps container specifically designated for

chemotherapy waste.[5]

All hazardous waste must be disposed of through your institution's EHS-approved waste
management program.

Quantitative Data Summary

The following table summarizes key quantitative data for IPN60090 based on published
research.[1][4]
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Parameter Value Reference
GLS1 IC50 31nM [1][4]

A549 Cell Proliferation 1C50 26 nM [4]

:i:)etic Aqueous Solubility (pH £100 M o
Molecular Weight 453.5 g/mol [1]

Experimental Protocols

This assay is a dual-coupled enzyme assay that indirectly measures the conversion of
glutamine to glutamate. The IC50 value is determined from the mean of at least three
independent experiments.[1]

The A549 lung carcinoma cell line is used to assess the cellular potency of IPN60090. Cells are
treated with varying concentrations of the compound, and cell viability is measured after a set
incubation period. The IC50 value represents the concentration at which a 50% inhibition of cell
proliferation is observed and is determined from the mean of at least three independent
experiments.[1][4]

Visualizations
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Caption: Workflow for the safe handling and disposal of IPN60090.
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Caption: Simplified signaling pathway of GLS1 inhibition by IPN60090.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

+ 1. Discovery of IPN60090, a Clinical Stage Selective Glutaminase-1 (GLS-1) Inhibitor with
Excellent Pharmacokinetic and Physicochemical Properties - PMC [pmc.ncbi.nlm.nih.gov]

© 2025 BenchChem. All rights reserved. 7/8 Tech Support


https://www.benchchem.com/product/b8118264?utm_src=pdf-body-img
https://www.benchchem.com/product/b8118264?utm_src=pdf-body
https://www.benchchem.com/product/b8118264?utm_src=pdf-custom-synthesis
https://pmc.ncbi.nlm.nih.gov/articles/PMC9007139/
https://pmc.ncbi.nlm.nih.gov/articles/PMC9007139/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b8118264?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Safety Operating Guide

Check Availability & Pricing

2. pubs.acs.org [pubs.acs.org]

3. Discovery of IPN60090, a Clinical Stage Selective Glutaminase-1 (GLS-1) Inhibitor with
Excellent Pharmacokinetic and Physicochemical Properties - PubMed
[pubmed.ncbi.nim.nih.gov]

4. medchemexpress.com [medchemexpress.com]

5. web.uri.edu [web.uri.edu]

6. amsmedwaste.com [amsmedwaste.com]

To cite this document: BenchChem. [Essential Safety and Logistics for Handling IPN60090].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b8118264+#personal-protective-equipment-for-
handling-ipn60090]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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